Cas no 19472-81-2 (Benzene,1,1'-[methylenebis(sulfonyl)]bis-, ion(1-), potassium (9CI))

• Product Name: Benzene,1,1'-[methylenebis(sulfonyl)]bis-, ion(1-), potassium (9CI)
• CAS No: 19472-81-2
• MF: C₁₃H₁₁KO₄S₂
• MW: 334.452342271805
• CID: 222851
• PubChem ID: 12334297
• Update Time: 2025-04-19

Benzene,1,1'-[methylenebis(sulfonyl)]bis-, ion(1-), potassium (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[methylenebis(sulfonyl)]bis-, ion(1-), potassium (9CI)
• Methane,bis(phenylsulfonyl)-, ion(1-), potassium (8CI)
• benzenesulfonylmethylsulfonylbenzene
• NSC-131063
• NSC131063
• 19472-81-2

• Inchi： 1S/C13H11O4S2.K/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13;/h1-11H;/q-1;+1
• InChI Key： CPPPPRHVHHAAPX-UHFFFAOYSA-N
• SMILES： [K+].S(C1C=CC=CC=1)([CH-]S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 296.01776
• Monoisotopic Mass: 296.0177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85

Experimental Properties

• PSA: 68.28
• LogP: 4.34860